Tert-butyl 2-(2-chloro-3-formylquinolin-6-yloxy)acetate

• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol
• IUPAC Name: tert-butyl 2-(2-chloro-3-formylquinolin-6-yl)oxyacetate
• InChI: InChI=1S/C16H16ClNO4/c1-16(2,3)22-14(20)9-21-12-4-5-13-10(7-12)6-11(8-19)15(17)18-13/h4-8H,9H2,1-3H3
• InChI Key: KTUOWJHXFVMPPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=CC2=CC(=C(N=C2C=C1)Cl)C=O

Description

Tert-butyl 2-(2-chloro-3-formylquinolin-6-yloxy)acetate is a useful research compound. Its molecular formula is C16H16ClNO4 and its molecular weight is 321.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-hydroxyquinoline-3-carbaldehyde (2.35 g, 11.3 mmol) in N,N-dimethylformamide (15 mL) was added tert-butyl 2-bromoacetate (2.0 mL, 13.6 mmol) and potassium carbonate (3.13 g, 22.6 mmol). The reaction was stirred at room temperature for 1.5 hours. The reaction was diluted with water (100 mL) and allowed to stir for 1 hour. The resulting solid was collected by filtration, washed with water, and dried under vacuum to give the title compound (3.62 g, 99%) as an off-white solid. +ESI (M+H) 322.1; 1H NMR (400 MHz, CDCl3, δ): 10.54 (s, 1 H), 8.60 (s, 1 H), 7.99 (d, J=9.36 Hz, 1 H), 7.59 (dd, J=9.17, 2.93 Hz, 1 H), 7.11 (d, J=2.73 Hz, 1 H), 4.65 (s, 2 H), 1.49 (s, 9 H).